Cas no 1157270-48-8 (N-butyl-2-methoxycyclohexan-1-amine)

• Product Name: N-butyl-2-methoxycyclohexan-1-amine
• CAS No: 1157270-48-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• MDL: MFCD12050903
• CID: 5157213
• PubChem ID: 43759385
• Update Time: 2026-03-04

N-butyl-2-methoxycyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-methoxycyclohexan-1-amine
• N-Butyl-2-methoxycyclohexaneamine
• J3.563.161E
• (1R,2R)-N-Butyl-2-methoxycyclohexan-1-amine

• MDL： MFCD12050903
• Inchi： 1S/C11H23NO/c1-3-4-9-12-10-7-5-6-8-11(10)13-2/h10-12H,3-9H2,1-2H3
• InChI Key： MCSKHMANTFPMAO-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Additional information on N-butyl-2-methoxycyclohexan-1-amine

N-butyl-2-methoxycyclohexan-1-amine: A Comprehensive Overview

N-butyl-2-methoxycyclohexan-1-amine, identified by the CAS number 1157270-48-8, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a methoxy group and an N-butyl amine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of N-butyl-2-methoxycyclohexan-1-amine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, its ability to form stable amide bonds has been leveraged in the synthesis of peptide-based drugs, where the compound serves as a key intermediate. Moreover, its cyclohexane ring provides structural rigidity, which is often desirable in drug design to optimize molecular interactions with biological targets.

In the realm of agrochemicals, N-butyl-2-methoxycyclohexan-1-amine has shown promise as a precursor for fungicides and insecticides. Its methoxy group enhances lipophilicity, which is crucial for improving the bioavailability of agrochemicals in soil and plant systems. Recent advancements in green chemistry have also focused on developing sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

The synthesis of N-butyl-2-methoxycyclohexan-1-amine typically involves multi-step reactions, including nucleophilic substitutions and reductions. Recent research has optimized these processes by employing catalytic systems that enhance reaction efficiency and selectivity. For example, the use of palladium catalysts in cross-coupling reactions has enabled the construction of the cyclohexane ring with high precision.

From a materials science perspective, N-butyl-2-methoxycyclohexan-1-amine has been investigated as a component in advanced polymers and coatings. Its amine functionality allows for easy incorporation into polymer networks via amidation or urethane formation. Studies have demonstrated that polymers incorporating this compound exhibit improved mechanical properties and thermal stability, making them suitable for high-performance applications.

In conclusion, N-butyl-2-methoxycyclohexan-1-am